Cas no 1415220-35-7 (5-bromo-4-methyl-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 5-bromo-4-methyl-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1415220-35-7
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD27987885
• CID: 4780817
• PubChem ID: 71529995
• Update Time: 2026-02-27

5-bromo-4-methyl-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-methyl-7H-pyrrolo[2,3-d]pyrimidine
• 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-4-methyl-
• SB16452
• SCHEMBL19306619
• 1415220-35-7
• PS-16961
• F89176
• SY322180
• MFCD27987885

• MDL： MFCD27987885
• Inchi： 1S/C7H6BrN3/c1-4-6-5(8)2-9-7(6)11-3-10-4/h2-3H,1H3,(H,9,10,11)
• InChI Key： IVWWWFDWXSDSDK-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C1=C(C)N=CN=2

Computed Properties

• Exact Mass: 210.97451g/mol
• Monoisotopic Mass: 210.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6

Additional information on 5-bromo-4-methyl-7H-pyrrolo[2,3-d]pyrimidine

Introduction to 5-bromo-4-methyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1415220-35-7)

5-bromo-4-methyl-7H-pyrrolo[2,3-d]pyrimidine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1415220-35-7, belongs to the pyrrolopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of both bromine and methyl substituents in its molecular framework enhances its utility as a versatile intermediate in the synthesis of more complex pharmacophores.

The pyrrolopyrimidine scaffold is a privileged structure in drug discovery, exhibiting a broad spectrum of biological activities due to its ability to interact with various biological targets. Specifically, 5-bromo-4-methyl-7H-pyrrolo[2,3-d]pyrimidine has been investigated for its role in developing novel therapeutic agents targeting diseases such as cancer, infectious disorders, and inflammatory conditions. Its unique structural features make it a valuable building block for designing molecules with enhanced binding affinity and selectivity.

In recent years, the pharmaceutical industry has seen a surge in the exploration of pyrrolopyrimidines as key components in drug development. The bromine atom in 5-bromo-4-methyl-7H-pyrrolo[2,3-d]pyrimidine serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures essential for achieving desired pharmacological properties.

One of the most compelling aspects of 5-bromo-4-methyl-7H-pyrrolo[2,3-d]pyrimidine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell proliferation, differentiation, and survival. Dysregulation of kinase activity is often associated with various diseases, particularly cancer. By targeting specific kinases, inhibitors derived from 5-bromo-4-methyl-7H-pyrrolo[2,3-d]pyrimidine can modulate these pathways and potentially lead to the development of effective treatments.

Recent studies have highlighted the compound's significance in oncology research. For instance, derivatives of 5-bromo-4-methyl-7H-pyrrolo[2,3-d]pyrimidine have been shown to exhibit inhibitory effects on tyrosine kinases, which are overexpressed in many cancer cell lines. The methyl group at the 4-position and the bromine at the 5-position contribute to the compound's ability to bind tightly to the active site of these kinases, thereby disrupting their function. This has opened up new avenues for developing targeted therapies that could improve patient outcomes.

The synthesis of 5-bromo-4-methyl-7H-pyrrolo[2,3-d]pyrimidine involves multi-step organic transformations that highlight its synthetic versatility. The process typically begins with the condensation of appropriately substituted pyrrole and urea derivatives under acidic conditions to form the pyrrolopyrimidine core. Subsequent functionalization steps introduce the bromine and methyl groups at strategic positions within the ring system. These synthetic routes underscore the compound's importance as a precursor in medicinal chemistry.

From a computational chemistry perspective, 5-bromo-4-methyl-7H-pyrrolo[2,3-d]pyrimidine has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into how modifications at different positions within the molecule can influence its binding affinity and selectivity. For example, computational analyses have revealed that variations in steric hindrance around the bromine atom can significantly impact the compound's ability to bind to kinases.

The growing interest in 5-bromo-4-methyl-7H-pyrrolo[2,3-d]pyrimidine is also reflected in its increasing presence in patent literature and scientific publications. Researchers are continuously exploring new derivatives and analogs to expand its therapeutic potential. This trend underscores the compound's significance as a key intermediate in drug discovery pipelines.

In conclusion,5-bromo-4-methyl-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1415220-35-7) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists working on diseases ranging from cancer to infectious disorders. As research progresses, it is likely that new applications and derivatives will emerge, further solidifying its role in pharmaceutical innovation.